Cas no 310893-93-7 ([3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid)

• Product Name: [3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid
• CAS No: 310893-93-7
• MF: C₁₈H₁₆N₂O₅S₂
• MW: 404.460041999817
• CID: 4712489
• Update Time: 2023-08-15

[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• BSF433220D
• [3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid

• Inchi： 1S/C14H12N2OS2.C4H4O4/c17-7-12-13(16-6-5-15-14(16)19-12)10-8-18-11-4-2-1-3-9(10)11;5-3(6)1-2-4(7)8/h1-4,8,17H,5-7H2;1-2H,(H,5,6)(H,7,8)
• InChI Key： REGJBZFQCZNLEL-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C2=CSC3C=CC=CC2=3)N2C1=NCC2.OC(C=CC(=O)O)=O

Computed Properties

• Exact Mass: 404.05
• Monoisotopic Mass: 404.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes